Cas no 13154-27-3 (Cycloheptanone, 2-nitro-)
Cycloheptanone, 2-nitro- structure
Product Name:Cycloheptanone, 2-nitro-
CAS No:13154-27-3
MF:C7H11NO3
MW:157.167142152786
CID:1232657
PubChem ID:11137404
Update Time:2025-04-20
Cycloheptanone, 2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-nitro-
- 2-nitrocycloheptan-1-one
- EN300-6772348
- SCHEMBL11836541
- 2-Nitrocycloheptanone
- G33590
- DTXSID50456492
- nitrocycloheptanone
- AKOS022715441
- CS-0257781
- 13154-27-3
-
- Inchi： 1S/C7H11NO3/c9-7-5-3-1-2-4-6(7)8(10)11/h6H,1-5H2
- InChI Key： UHRUAPNWENGYTC-UHFFFAOYSA-N
- SMILES： O=C1CCCCCC1[N+](=O)[O-]
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
Cycloheptanone, 2-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6772348-0.05g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.05g |
$64.0 | 2023-05-30 | |
| Enamine | EN300-6772348-0.1g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.1g |
$66.0 | 2023-05-30 | |
| Enamine | EN300-6772348-0.25g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.25g |
$92.0 | 2023-05-30 | |
| Enamine | EN300-6772348-0.5g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.5g |
$175.0 | 2023-05-30 | |
| Enamine | EN300-6772348-1.0g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 1g |
$256.0 | 2023-05-30 | |
| Enamine | EN300-6772348-2.5g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 2.5g |
$503.0 | 2023-05-30 | |
| Enamine | EN300-6772348-5.0g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 5g |
$743.0 | 2023-05-30 | |
| Enamine | EN300-6772348-10.0g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 10g |
$1101.0 | 2023-05-30 | |
| Aaron | AR001035-50mg |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 50mg |
$83.00 | 2025-02-13 | |
| Aaron | AR001035-100mg |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 100mg |
$116.00 | 2025-02-13 |
Cycloheptanone, 2-nitro- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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